Cas no 2138531-17-4 (2-(3-amino-4,5-dimethylphenyl)benzaldehyde)

• Product Name: 2-(3-amino-4,5-dimethylphenyl)benzaldehyde
• CAS No: 2138531-17-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6212253
• PubChem ID: 165495382
• Update Time: 2025-06-11

2-(3-amino-4,5-dimethylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4,5-dimethylphenyl)benzaldehyde
• EN300-1142524
• 2138531-17-4

• Inchi： 1S/C15H15NO/c1-10-7-13(8-15(16)11(10)2)14-6-4-3-5-12(14)9-17/h3-9H,16H2,1-2H3
• InChI Key： KQKZNTWXMHJPER-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=C(C(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3-amino-4,5-dimethylphenyl)benzaldehyde

2-(3-Amino-4,5-Dimethylphenyl)benzaldehyde: A Comprehensive Overview

2-(3-Amino-4,5-dimethylphenyl)benzaldehyde (CAS No. 2138531-17-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzaldehyde moiety attached to a substituted aniline group, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-(3-amino-4,5-dimethylphenyl)benzaldehyde is characterized by the presence of a benzaldehyde group (C₆H₅-CHO) and an aniline derivative (C₆H₃(CH₃)₂-NH₂). The combination of these functional groups imparts unique chemical properties that are highly sought after in the design of novel compounds. The amino group provides nucleophilic reactivity, while the dimethylphenyl substituents enhance the compound's stability and solubility.

In the realm of pharmaceutical research, 2-(3-amino-4,5-dimethylphenyl)benzaldehyde has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as a scaffold for developing drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize novel inhibitors of protein-protein interactions, which are crucial in many cellular processes and disease states.

The synthesis of 2-(3-amino-4,5-dimethylphenyl)benzaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 4,5-dimethyl-3-nitrobenzaldehyde with benzaldehyde followed by reduction of the nitro group to an amino group. This process requires careful control of reaction conditions to ensure high yields and purity. Another approach involves the direct coupling of 3-amino-4,5-dimethylbenzoic acid with benzaldehyde using transition metal catalysts.

The physical properties of 2-(3-amino-4,5-dimethylphenyl)benzaldehyde include a melting point of approximately 100°C and a boiling point around 300°C under reduced pressure. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

In terms of biological activity, preliminary studies have indicated that 2-(3-amino-4,5-dimethylphenyl)benzaldehyde exhibits moderate antioxidant properties. This is attributed to the presence of the amino and dimethylphenyl groups, which can stabilize free radicals and prevent oxidative damage. Additionally, researchers at the National Institutes of Health (NIH) have reported that derivatives of this compound show potential as anti-inflammatory agents, suggesting its broader therapeutic applications.

The safety profile of 2-(3-amino-4,5-dimethylphenyl)benzaldehyde is generally considered favorable. However, like many organic compounds, it should be handled with appropriate safety measures to prevent skin contact and inhalation. Proper storage conditions are also essential to maintain its stability and purity.

In conclusion, 2-(3-amino-4,5-dimethylphenyl)benzaldehyde (CAS No. 2138531-17-4) is a promising compound with a wide range of applications in pharmaceuticals and chemical synthesis. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.